Cas no 36401-55-5 (5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl Chloride)
5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,2,3-Triazole-4-carbonylchloride, 5-methyl-2-phenyl-
- 5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl chloride
- 5-methyl-2-phenyltriazole-4-carbonyl chloride
- 4-methyl-2-phenyl-1,2,3-triazole-5-carbonyl chloride
- 5-methyl-2-phenyl-1,2,3-triazol-4-carbonyl chloride
- 5-methyl-2-phenyl-1,2,3-triazole-4-carbonyl chloride
- 5-methyl-2-phenyl-2H-[1,2,3]triazole-4-carbonyl chloride
- 5-methyl-2-phenyl-2H-1,2,3-triazole-4-carboxyl chloride
- BB_SC-8685
- MFCD00052545
- J-517767
- UJYBUZMRRLFXGM-UHFFFAOYSA-N
- 5-Methyl-2-phenyl-2H-[1,2,3]triazole-4-carbo nyl chloride
- BB 0246690
- 5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl chloride, AldrichCPR
- FT-0620614
- 36401-55-5
- SCHEMBL193027
- PS-10921
- DTXSID90380085
- AKOS000114226
- A823227
- BBL028043
- STL163494
- DB-012277
- 5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl Chloride
-
- MDL: MFCD00052545
- Inchi: 1S/C10H8ClN3O/c1-7-9(10(11)15)13-14(12-7)8-5-3-2-4-6-8/h2-6H,1H3
- InChI Key: UJYBUZMRRLFXGM-UHFFFAOYSA-N
- SMILES: ClC(C1C(C)=NN(C2C=CC=CC=2)N=1)=O
Computed Properties
- Exact Mass: 221.03600
- Monoisotopic Mass: 221.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.8A^2
- XLogP3: 3.1
Experimental Properties
- Density: 1.36
- Melting Point: 104 °C
- Boiling Point: 374.6°Cat760mmHg
- Flash Point: 180.3°C
- Refractive Index: 1.644
- PSA: 47.78000
- LogP: 1.95470
5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl Chloride Security Information
- Hazardous Material transportation number:UN 3261
- Hazard Category Code: 34
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R34
- Safety Term:S26;S36/37/39;S45
5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl Chloride Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M358285-50mg |
5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl Chloride |
36401-55-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M358285-100mg |
5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl Chloride |
36401-55-5 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M358285-500mg |
5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl Chloride |
36401-55-5 | 500mg |
$ 210.00 | 2022-06-03 | ||
| Apollo Scientific | OR23254-250mg |
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl chloride |
36401-55-5 | 97% | 250mg |
£19.00 | 2024-05-24 | |
| Apollo Scientific | OR23254-1g |
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl chloride |
36401-55-5 | 97% | 1g |
£68.00 | 2023-04-15 | |
| Chemenu | CM518997-1g |
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl chloride |
36401-55-5 | 97% | 1g |
$113 | 2022-09-29 | |
| abcr | AB144865-250 mg |
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl chloride; 95% |
36401-55-5 | 250mg |
€73.40 | 2023-06-23 | ||
| abcr | AB144865-1 g |
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl chloride; 95% |
36401-55-5 | 1g |
€107.50 | 2023-06-23 | ||
| eNovation Chemicals LLC | Y1253056-100mg |
5-METHYL-2-PHENYL-2H-1,2,3-TRIAZOLE-4-CARBONYL CHLORIDE |
36401-55-5 | 95% | 100mg |
$215 | 2023-05-17 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-262666-250 mg |
5-Methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl chloride, |
36401-55-5 | 250MG |
¥647.00 | 2023-07-11 |
5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl Chloride Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl Chloride
Recent Advances in the Application of 5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl Chloride (CAS: 36401-55-5) in Chemical Biology and Pharmaceutical Research
The heterocyclic compound 5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl chloride (CAS: 36401-55-5) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This acyl chloride derivative of 1,2,3-triazole has gained significant attention due to its unique reactivity profile and potential applications in drug discovery. Recent studies have demonstrated its utility as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl chloride as a crucial intermediate to introduce the triazole pharmacophore into their lead compounds, resulting in derivatives with improved selectivity and pharmacokinetic properties. The electron-withdrawing nature of the carbonyl chloride group was found to facilitate subsequent amide bond formation with various amine-containing fragments, enabling rapid structure-activity relationship exploration.
In the field of antimicrobial drug development, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of this compound in the synthesis of novel triazole-containing antibiotics targeting bacterial topoisomerases. The researchers noted that the 5-methyl-2-phenyl substitution pattern, when coupled with the reactive carbonyl chloride functionality, allowed for efficient diversification of the molecular scaffold while maintaining favorable physicochemical properties. Several derivatives showed promising activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli.
From a chemical biology perspective, 36401-55-5 has been employed in the development of activity-based probes for studying enzyme mechanisms. A 2023 study in Chemical Science described its use in creating covalent inhibitors for cysteine proteases, where the reactive acyl chloride group was strategically positioned to target the catalytic cysteine residue. This approach enabled the researchers to develop highly selective probes with applications in both fundamental enzymology studies and drug discovery efforts.
The stability and handling characteristics of 5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl chloride have also been the subject of recent investigations. A 2024 paper in Organic Process Research & Development provided detailed guidelines for its storage and handling, recommending anhydrous conditions at low temperatures to prevent hydrolysis. The authors also described optimized synthetic protocols that improve the yield and purity of this valuable intermediate, addressing previous challenges in its large-scale production.
Looking forward, the unique properties of this compound continue to inspire innovative applications across multiple therapeutic areas. Ongoing research suggests potential utility in targeted protein degradation strategies and as a component of PROTAC molecules, where its ability to form stable conjugates with various nucleophiles could prove particularly valuable. As the chemical biology and pharmaceutical communities continue to explore the potential of 1,2,3-triazole derivatives, 5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl chloride is likely to remain an important tool in medicinal chemistry research.
36401-55-5 (5-methyl-2-phenyl-2H-1,2,3-triazole-4-carbonyl Chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)